3-(4-Butoxyphenyl)-7-hydroxychromen-2-one

• Molecular Formula: C19H18O4
• Molecular Weight: 310.3g/mol
• IUPAC Name: 3-(4-butoxyphenyl)-7-hydroxychromen-2-one
• InChI: InChI=1S/C19H18O4/c1-2-3-10-22-16-8-5-13(6-9-16)17-11-14-4-7-15(20)12-18(14)23-19(17)21/h4-9,11-12,20H,2-3,10H2,1H3
• InChI Key: DBNDKEOLJUPIAU-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C2=CC3=C(C=C(C=C3)O)OC2=O

Description

3-(4-Butoxyphenyl)-7-hydroxychromen-2-one is a useful research compound. Its molecular formula is C19H18O4 and its molecular weight is 310.3g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

89.5 g (0.43 mol) of 4-butoxyphenylacetic acid (prepared by the method of McElvain, Carney; J. Am. Chem. Soc. 1946 (68), 2592-2599) and 30.0 g (0.22 mol) of 2,4-dihydroxybenzaldehyde are heated at 120° C. for 5 h in 100 ml of acetic anhydride and 120 ml of triethylamine. The still-hot solution is subsequently added to 3 l of ice-water, and the precipitated product is filtered off with suction and suspended in 1 l of water and 1.4 l of ethanol. After dropwise addition of 190 ml of conc. sulfuric acid, the batch is heated under reflux for 4 h and added to 3 l of water, and the precipitated product is filtered off with suction. The crude product is filtered through silica gel with hot toluene/ethyl acetate (1:1), the solvent is evaporated in vacuo, and the residue is recrystallised from toluene, giving 3-(4-butoxyphenyl)-7-hydroxychromen-2-one as colourless crystals.